Cas no 2229162-35-8 (tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229162-35-8
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 6386687
• PubChem ID: 165670219
• Update Time: 2025-11-03

tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate
• EN300-1903903
• 2229162-35-8

• Inchi： 1S/C15H29NO3/c1-11-10-16(13(17)19-14(2,3)4)8-7-12(11)9-15(5,6)18/h11-12,18H,7-10H2,1-6H3
• InChI Key： WONOSNYADPAPKJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate

tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate, with the CAS number 2229162-35-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a piperidine ring with a tert-butyl ester group and a hydroxymethyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The molecular structure of tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate is characterized by a six-membered piperidine ring, which is a saturated heterocyclic amine. The piperidine ring is substituted at the 4-position with a hydroxymethyl group (specifically, a 2-hydroxy-2-methylpropyl group) and at the 3-position with a methyl group. The carboxylic acid moiety at the 1-position is esterified with a tert-butyl group, which adds stability to the molecule and facilitates its use in various synthetic reactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its piperidine ring, being a common structural motif in many drugs, makes it an attractive candidate for medicinal chemists. For instance, researchers have explored its role in the development of GABA receptor agonists, which are used in the treatment of neurological disorders such as epilepsy and anxiety. The hydroxymethyl group on the piperidine ring can act as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in drug discovery, tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate has also been investigated for its applications in polymer chemistry. The tert-butyl ester group can be readily cleaved under specific conditions, making it useful in controlled-release drug delivery systems. This property has led to its exploration as a precursor for biodegradable polymers, which are increasingly sought after in the medical and environmental sectors.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of piperidine derivatives followed by esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound for both research and industrial purposes.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate. Studies suggest that under aerobic conditions, this compound undergoes microbial degradation, reducing its persistence in aquatic environments. This information is crucial for assessing its environmental impact and ensuring its safe use in industrial applications.

In conclusion, tert-butyl 4-(2-hydroxy-2-methylpropyl)-3-methylpiperidine-1-carboxylate (CAS No: 2229162-35-8) is a multifaceted organic compound with promising applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as an important tool in modern chemistry and medicine.